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Compound of Interest

Compound Name: 4-Methoxyphenyl mesylate

Cat. No.: B099115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-Methoxyphenyl mesylate. The information is intended to support

researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug

development.

Chemical Identity and Physical Properties
4-Methoxyphenyl mesylate, also known as 4-methoxyphenyl methanesulfonate, is an organic

compound that serves as a versatile intermediate in a variety of chemical transformations. Its

utility primarily stems from the mesylate group, which is an excellent leaving group in

nucleophilic substitution and cross-coupling reactions.

Table 1: Physical and Chemical Properties of 4-Methoxyphenyl Mesylate
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Property Value Source

CAS Number 19013-30-0 [1][2][3]

Molecular Formula C₈H₁₀O₄S [3]

Molecular Weight 202.23 g/mol [3]

Boiling Point 334.4 °C at 760 mmHg [4][5]

Flash Point 156 °C [4][5]

Density 1.276 g/cm³ [4][5]

Refractive Index 1.521 [4][5]

XLogP3 2.11440 [4][5]

Synthesis of 4-Methoxyphenyl Mesylate
A general and reliable method for the synthesis of 4-Methoxyphenyl mesylate involves the

reaction of 4-methoxyphenol with methanesulfonyl chloride in the presence of a base.[1]

Experimental Protocol: Synthesis from 4-Methoxyphenol
This protocol is adapted from a general procedure for the synthesis of aryl mesylates.[6]

Materials:

4-Methoxyphenol

Methanesulfonyl chloride (MsCl)

Triethylamine (Et₃N) or Pyridine

Dichloromethane (CH₂Cl₂)

Water

Brine
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 4-methoxyphenol (1.0 equiv) in dichloromethane in a round-bottom flask, add

triethylamine (1.5 - 2.0 equiv).

Cool the reaction mixture to 0 °C in an ice bath.

Add methanesulfonyl chloride (1.1 - 1.2 equiv) dropwise to the stirred solution via a dropping

funnel.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude 4-Methoxyphenyl mesylate.

The crude product can be purified by recrystallization or column chromatography on silica

gel.
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Reaction Setup

Reaction Workup and Purification

4-Methoxyphenol

Combine in Flask

Dichloromethane

Triethylamine

Add MsCl dropwise
at 0 °C

Methanesulfonyl
Chloride

Stir at RT
(TLC Monitoring) Quench with Water Extract with CH2Cl2 Wash with HCl,

NaHCO3, Brine Dry over Na2SO4 Concentrate in vacuo Purify (Recrystallization/
Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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